Cas no 40899-46-5 (3-Pyridinemethanol,4-chloro-, hydrobromide (1:1))

• Product Name: 3-Pyridinemethanol,4-chloro-, hydrobromide (1:1)
• CAS No: 40899-46-5
• MF: C₆H₇BrClNO
• MW: 224.48287987709
• CID: 332442
• PubChem ID: 24200239
• Update Time: 2025-04-19

3-Pyridinemethanol,4-chloro-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol,4-chloro-, hydrobromide (1:1)
• (4-chloropyridin-3-yl)methanol,hydrobromide
• NSC364016
• NSC-364016
• (4-Chloropyridin-3-yl)methanol--hydrogen bromide (1/1)
• DTXSID30639362
• 40899-46-5

• Inchi： 1S/C6H6ClNO.BrH/c7-6-1-2-8-3-5(6)4-9;/h1-3,9H,4H2;1H
• InChI Key： LXYKRJZEFKVIHH-UHFFFAOYSA-N
• SMILES： Br.ClC1C=CN=CC=1CO

Computed Properties

• Exact Mass: 222.94000
• Monoisotopic Mass: 222.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 2.18540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives